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Introduction Hevein is a small, cysteine-rich, chitin-binding protein originally isolated from the
latex of the rubber tree (Hevea brasiliensis).[1][2] It is a component of the plant's innate
immune system, providing defense against pathogens.[3] Due to its potent antifungal
properties, hevein and hevein-like peptides are promising candidates for developing
transgenic crops with enhanced resistance to a wide range of fungal diseases.[4][5] These
application notes provide a summary of hevein's mechanism of action, quantitative data on its
efficacy, and detailed protocols for its application in creating disease-resistant plants.

Mechanism of Action Hevein employs a dual strategy to combat fungal pathogens:

» Direct Antifungal Activity: The primary mechanism involves binding to chitin, a major
structural component of fungal cell walls.[1][6] This interaction disrupts cell wall integrity,
inhibits hyphal elongation, and can lead to lysis at the hyphal tips.[1][7] Hevein's ability to
bind chitin is highly specific and stable, even at high temperatures (90°C for 10 minutes).[1]

[8]

« Inhibition of Fungal Effectors: Certain fungi secrete virulence factors, such as
metalloproteases (e.g., fungalysin), to degrade plant defense proteins like chitinases.[7][9]
Hevein and hevein-like wheat antimicrobial peptides (WAMPS) can act as protease
inhibitors, protecting the plant's own defense machinery.[7] By binding to and inhibiting
fungalysin, hevein ensures that plant chitinases remain intact and active against the
invading fungus.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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